Cas no 53404-11-8 (1H-Imidazole-1-ethanol, phosphate (salt))
53404-11-8 structure
Product Name:1H-Imidazole-1-ethanol, phosphate (salt)
CAS No:53404-11-8
MF:C5H11N2O5P
MW:210.125002145767
CID:375628
PubChem ID:90479318
Update Time:2025-04-19
1H-Imidazole-1-ethanol, phosphate (salt) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-ethanol, phosphate (salt)
- 1H-Imidazole-1-ethanol, phosphate
- 2-imidazol-1-ylethyl dihydrogen phosphate
- DTXSID00892381
- 53404-11-8
- UNII-46K2MA22WS
- 46K2MA22WS
- 2-(1H-Imidazol-1-yl)ethanol phosphate (1:1)
- Imidazolylethanol phosphate
- 1H-Imidazole-1-ethanol phosphate salt
- Q21547089
-
- Inchi: 1S/C5H8N2O.H3O4P/c8-4-3-7-2-1-6-5-7;1-5(2,3)4/h1-2,5,8H,3-4H2;(H3,1,2,3,4)
- InChI Key: KCHCFUUFLNACKP-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)O.OCCN1C=NC=C1
Computed Properties
- Exact Mass: 147.068414
- Monoisotopic Mass: 147.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30
Experimental Properties
- PSA: 94.39000
- LogP: -0.00760
1H-Imidazole-1-ethanol, phosphate (salt) Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
53404-11-8 (1H-Imidazole-1-ethanol, phosphate (salt)) Related Products
- 848641-69-0(1-Ethyl-3-methylimidazolium Diethyl Phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk